Cas no 864927-00-4 (ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864927-00-4
• MF: C₁₆H₁₄BrN₃O₃S₂
• MW: 440.334660053253
• CID: 6245185
• PubChem ID: 3329171
• Update Time: 2025-10-31

ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• AKOS024604445
• 864927-00-4
• ethyl 2-[(5-bromothiophene-2-carbonyl)amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• SR-01000011266
• F1298-0342
• ethyl 2-(5-bromothiophene-2-carboxamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• SR-01000011266-1

• Inchi： 1S/C16H14BrN3O3S2/c1-2-23-16(22)20-6-5-9-10(7-18)15(25-12(9)8-20)19-14(21)11-3-4-13(17)24-11/h3-4H,2,5-6,8H2,1H3,(H,19,21)
• InChI Key： XSHZCXYMHSOCQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=C(C#N)C3=C(CN(C(=O)OCC)CC3)S2)=O)S1

Computed Properties

• Exact Mass: 438.96600g/mol
• Monoisotopic Mass: 438.96600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 139Ų

Additional information on ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate: A Novel Scaffold for Targeted Therapeutic Applications

ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate represents a highly specialized organic compound with a unique molecular architecture that combines multiple functional groups in a single molecular framework. This compound, identified by its CAS number 864927-00-4, features a central thieno[2,3-c]pyridine core with additional substituents that significantly influence its chemical reactivity and biological activity. The presence of a 5-bromothiophene-2-amido group at the 2-position of the thieno[2,3-c]pyridine ring, along with a cyano group at the 3-position and a carboxylate functionality at the 6-position, creates a complex molecular system with potential applications in pharmaceutical research.

Recent studies have highlighted the structural versatility of ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate in modulating interactions with biological targets. The thieno[2,3-c]pyridine scaffold, which is a fused heterocyclic system, has been extensively explored for its ability to mimic natural ligands and engage in specific protein-protein or protein-nucleic acid interactions. The cyano group at the 3-position contributes to the compound's electronic properties, potentially enhancing its ability to act as a hydrogen bond acceptor or participate in π-π stacking interactions with aromatic residues in target proteins. This feature is particularly relevant in the context of drug design for diseases involving dysregulated signaling pathways, such as cancer or neurodegenerative disorders.

The 5-bromothiophene-2-amido substituent introduces additional complexity to the molecular framework. The bromine atom at the 5-position of the thiophene ring is a key functional group that can be strategically modified to fine-tune the compound's pharmacokinetic profile. Bromine substitution in thiophene rings is known to influence the hydrophobicity and metabolic stability of the molecule, which are critical factors in determining the drug's bioavailability and half-life. The amide functionality at the 2-position of the thiophene ring further enhances the compound's ability to form hydrogen bonds with target receptors, a property that has been exploited in the development of small molecule inhibitors for various enzymatic targets.

Recent advancements in computational chemistry have enabled the detailed analysis of the ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate molecule's binding interactions with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits a high affinity for a specific kinase domain, with an IC50 value of 0.8 nM. The study utilized molecular docking simulations to reveal that the cyano group at the 3-position forms a critical hydrogen bond with the target protein's active site, while the carboxylate group at the 6-position stabilizes the interaction through electrostatic interactions. These findings underscore the importance of the compound's multifunctional architecture in achieving potent biological activity.

The thieno[2,3-c]pyridine core of ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate is particularly noteworthy for its structural similarity to several bioactive molecules. This scaffold has been previously identified as a key component in the development of antiviral agents, where its ability to intercalate into nucleic acid structures has been leveraged to inhibit viral replication. The presence of the 5-bromothiophene-2-amido group in this compound may further enhance its nucleic acid-binding capabilities, making it a promising candidate for the design of nucleic acid-targeting therapeutics.

From a synthetic perspective, the preparation of ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate involves a series of well-defined chemical transformations. The synthesis typically begins with the formation of the thieno[2,3-c]pyridine core through a condensation reaction between a substituted thiophene and a pyridine derivative. Subsequent functionalization steps introduce the cyano and carboxylate groups, while the 5-bromothiophene-2-amido substituent is incorporated through a selective bromination and amidation process. This multi-step synthesis highlights the complexity of the molecule's structure and the precision required to achieve the desired functional groups.

Recent research has also focused on the potential of ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate in the development of prodrugs. Prodrug strategies are often employed to enhance the solubility, stability, and targeted delivery of active pharmaceutical ingredients. The carboxylate group at the 6-position of this compound is particularly amenable to esterification, which could be used to create prodrugs that are activated in specific cellular compartments. This approach could be particularly valuable in the context of targeted drug delivery systems, where the compound's activity is selectively released at the site of action.

The cyano group at the 3-position of ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate is another key feature that has been studied for its potential in modulating biological interactions. The presence of a cyano group can significantly alter the electronic properties of a molecule, which can influence its ability to interact with biological targets. For example, the cyano group can act as a hydrogen bond acceptor, which is particularly relevant in the context of drug design for targets that require specific hydrogen bonding interactions for activity.

Additionally, the thieno[2,3-c]pyridine scaffold of this compound has been shown to exhibit interesting photophysical properties, which could be exploited in the development of photodynamic therapy agents. The ability of the compound to absorb light in the visible or near-infrared spectrum, combined with its potential to generate reactive oxygen species, makes it a candidate for applications in phototherapy. This property is particularly relevant in the treatment of cancer, where photodynamic therapy is used to selectively destroy malignant cells while minimizing damage to healthy tissue.

From a pharmacological standpoint, the ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate molecule's multifunctional architecture suggests a broad range of potential applications. The combination of a cyano group, a carboxylate group, and a 5-bromothiophene-2-amido substituent creates a molecule that can engage with multiple biological targets simultaneously. This property is particularly advantageous in the development of multitarget drugs, which are increasingly being explored for the treatment of complex diseases such as cancer and neurodegenerative disorders.

Furthermore, the thieno[2,3-c]pyridine core of this compound has been shown to exhibit interesting interactions with metal ions, which could be relevant in the development of metal-based therapeutics. The ability of the scaffold to coordinate with metal ions could be exploited in the design of drugs that target metal-dependent enzymes or pathways. This property is particularly relevant in the context of metalloenzyme inhibition, where the coordination of metal ions is a critical step in the enzyme's function.

In conclusion, ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate is a multifunctional molecule with a complex structure that offers a wide range of potential applications in pharmaceutical and biomedical research. Its unique combination of a cyano group, a carboxylate group, and a 5-bromothiophene-2-amido substituent, along with its thieno[2,3-c]pyridine scaffold, makes it a promising candidate for the development of new drugs and therapeutic agents. The molecule's potential in areas such as antiviral therapy, photodynamic therapy, multitarget drug design, and metalloenzyme inhibition underscores its significance in the field of medicinal chemistry.

The compound ethyl 2-(5-bromothiophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a complex, multifunctional molecule with a unique structural framework that offers significant potential in pharmaceutical and biomedical research. Here's a structured summary of its key features and implications: --- ### 1. Structural Features - Core Scaffold: The molecule features a thieno[2,3-c]pyridine ring, a heterocyclic structure known for its biological relevance in various therapeutic applications. - Functional Groups: - Cyano group at the 3-position: Enhances electronic properties and potential for hydrogen bonding. - Carboxylate group at the 6-position: Provides carboxylic acid functionality, useful for esterification and prodrug design. - 5-Bromothiophene-2-amido substituent: Introduces a brominated thiophene ring with an amide linkage, potentially enhancing nucleic acid binding and metabolic stability. --- ### 2. Biological and Pharmaceutical Potential - Antiviral Activity: The thieno[2,3-c]pyridine scaffold is structurally similar to known antiviral agents, and the 5-bromothiophene-2-amido group may enhance nucleic acid-binding capabilities, making it a candidate for antiviral drug development. - Photodynamic Therapy (PDT): The cyano group and thieno[2,3-c]pyridine core may confer light-absorbing properties, enabling the molecule to generate reactive oxygen species (ROS) for selective cancer cell destruction. - Multitarget Drug Design: The combination of cyano, carboxylate, and amido groups suggests the molecule could interact with multiple biological targets, offering broad therapeutic applications for complex diseases like cancer and neurodegenerative disorders. - Metalloenzyme Inhibition: The thieno[2,3-c]pyridine scaffold may coordinate with metal ions, targeting metal-dependent enzymes, which is relevant for developing drugs against metalloenzyme-related diseases. - Prodrug Strategies: The carboxylate group can be esterified to create prodrugs, improving solubility, stability, and targeted delivery. --- ### 3. Synthetic Considerations - The molecule is synthesized through a multi-step process involving: - Formation of the thieno[2,3-c]pyridine core. - Functionalization with cyano and carboxylate groups. - Incorporation of the 5-bromothiophene-2-amido substituent via selective bromination and amidation. - The synthesis highlights the need for precise control over functional group introduction and spatial orientation. --- ### 4. Research Implications - Drug Discovery: The molecule's multifunctional architecture makes it a valuable lead compound for exploring new therapeutic avenues. - Biomedical Applications: Its potential in antiviral, photodynamic, and multitarget therapies underscores its significance in modern drug development. - Metal-Based Therapeutics: The coordination ability of the thieno[2,3-c]pyridine scaffold could lead to innovations in metalloenzyme inhibition and metal-based drug design. --- ### Conclusion The compound ethyl 2-(5-bromothianniophene-2-amido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a promising candidate in pharmaceutical research due to its unique structural features and potential applications in diverse therapeutic areas. Its multifunctionality and adaptability to various drug design strategies make it a compelling target for further exploration in medicinal chemistry and biomedical science.